Methyl 5,5-difluoropiperidine-3-carboxylate

• IUPAC Name: methyl 5,5-difluoropiperidine-3-carboxylate
• InChI: InChI=1S/C7H11F2NO2/c1-12-6(11)5-2-7(8,9)4-10-3-5/h5,10H,2-4H2,1H3
• InChI Key: VVHLPPLZWIWHPY-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1CC(CNC1)(F)F
• Molecular Formula: C7H11F2NO2
• Molecular Weight: 179.16 g/mol

Description

“Methyl 5,5-difluoropiperidine-3-carboxylate” is a chemical compound. It’s often used for pharmaceutical testing.

Molecular Structure Analysis

The empirical formula for this compound is C12H19F2NO4. The molecular weight is 279.28.

Physical And Chemical Properties Analysis

This compound is a solid. The SMILES string representation is O=C (OC © ©C)N1CC (F) (F)CC (C (OC)=O)C1.

Scientific Research Applications

Synthesis and Medicinal Chemistry

• Development of Functionalized Difluoropiperidines : Research has demonstrated the synthesis of functionalized 5,5-difluoropiperidines, highlighting their potential as building blocks in medicinal chemistry. This involves a multi-step synthesis procedure, starting from ethyl bromodifluoroacetate to produce difluoropiperidinone carboxylic acids, followed by esterification and reduction processes (Moens et al., 2012).

• Carboxylation in Medicinal Chemistry Research : A large-scale carboxylation of N-Boc-4,4-difluoropiperidine using a continuous flow process has been reported. This process was utilized for the scalable preparation of carboxylic acid to support medicinal chemistry research programs (Kestemont et al., 2021).

• Synthesis of Antibacterial Agents : The synthesis and structure-activity relationships of fluoro-7-(cycloalkylamino)-1,4-dihydro-4-oxo-1,8- naphthyridine-3-carboxylic acids have been explored for their in vitro and in vivo antibacterial activities, showing the potential of these compounds as therapeutic agents (Bouzard et al., 1992).

• Building Blocks for Alkaloids : A study on C(2)-symmetric 2,6-diallylpiperidine 1-carboxylic acid methyl ester explores its potential as a chiral building block for synthesizing piperidine-related alkaloids, which are significant in medicinal chemistry (Takahata et al., 2002).

Chemical Synthesis and Optimization

• Synthesis of Fluorinated Piperidines : The synthesis of new 3,3-difluoropiperidines from delta-chloro-alpha,alpha-difluoroimines has been described, offering a new pathway for synthesizing valuable fluorinated piperidines, including N-protected 3,3-difluoropipecolic acid, a new fluorinated amino acid (Verniest et al., 2008).

• Routes to 5-Amino- and 5-Hydroxy-Difluoropiperidines : Synthetic routes toward 5-amino- and 5-hydroxy-3,3-difluoropiperidines have been developed, highlighting their importance as building blocks in medicinal chemistry. This involves cyclization and lactonization processes to synthesize these fluorinated piperidines (Surmont et al., 2010).

• Electrochemical Synthesis : An electrochemical synthesis method for methyl-3,5,7-trifluoroadamantane-1-carboxylate has been developed, showcasing the utility of this method in synthesizing key intermediates for further chemical synthesis (Monoi & Hara, 2012).

• Diastereoselective Synthesis : Research on the diastereoselective synthesis of 3,5-trans-(+)-(3R,5R)-3-carbomethoxycarbapenam from 3-hydroxypyridine via a series of chemical transformations demonstrates the complexity and precision involved in the synthesis of specific diastereomers (Tanaka et al., 2002).